Cas no 1261820-07-8 (Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate)

Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate is a fluorinated pyridine derivative with a trifluoromethylphenyl substituent, offering unique reactivity and stability due to its electron-withdrawing groups. This compound is valuable in pharmaceutical and agrochemical research, where its structural features enable precise modulation of biological activity. The presence of fluorine and trifluoromethyl groups enhances metabolic stability and lipophilicity, making it a useful intermediate in drug discovery. Its ester functionality allows for further derivatization, facilitating the synthesis of more complex molecules. The compound's well-defined structure and high purity ensure reproducibility in synthetic applications, supporting its use in the development of novel bioactive compounds.
Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate structure
1261820-07-8 structure
Product Name:Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate
CAS No:1261820-07-8
MF:C14H9F4NO2
MW:299.22037768364
CID:4923834
Update Time:2025-06-11

Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate
    • Inchi: 1S/C14H9F4NO2/c1-21-13(20)10-5-6-19-12(11(10)15)8-3-2-4-9(7-8)14(16,17)18/h2-7H,1H3
    • InChI Key: LPODJYNGLCUTQD-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CN=C1C1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 375
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2

Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023028078-250mg
Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate
1261820-07-8 97%
250mg
$652.80 2022-04-03
Alichem
A023028078-500mg
Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate
1261820-07-8 97%
500mg
$931.00 2022-04-03
Alichem
A023028078-1g
Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate
1261820-07-8 97%
1g
$1,612.80 2022-04-03

Additional information on Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate

Methyl 3-Fluoro-2-(3-(Trifluoromethyl)phenyl)isonicotinate (CAS No. 1261820-07-8): An Overview

Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261820-07-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and trifluoromethylated structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate is C16H11F4N2O2, and its molecular weight is approximately 337.26 g/mol. The compound features a pyridine ring substituted with a fluorine atom and a trifluoromethylated phenyl group, which contributes to its distinct chemical and biological properties.

Recent studies have highlighted the potential of Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its penetration through biological membranes and improving its bioavailability.

In addition to its anti-inflammatory properties, Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the fluorine atom, and attachment of the trifluoromethylated phenyl group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of the process but also ensure the high quality and consistency required for pharmaceutical applications.

The physicochemical properties of Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding the behavior of the compound in different environments and for optimizing its formulation into various dosage forms. For example, its solubility in organic solvents makes it suitable for use in oral formulations, while its stability under physiological conditions ensures its effectiveness during administration.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, Methyl 3-fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261820-07-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.

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